Cas no 1758-98-1 (2-Methoxypyrimidine-4,6-diol)

2-Methoxypyrimidine-4,6-diol is a heterocyclic organic compound featuring a pyrimidine core substituted with methoxy and hydroxyl functional groups at positions 2, 4, and 6. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dual hydroxyl groups enhance hydrogen-bonding potential, facilitating interactions in molecular recognition and coordination chemistry. The methoxy group contributes to solubility and stability under various conditions. The compound is particularly useful in the development of nucleoside analogs and other bioactive molecules. Its well-defined crystalline form ensures consistent purity, making it suitable for research and industrial applications requiring precise chemical building blocks.
2-Methoxypyrimidine-4,6-diol structure
2-Methoxypyrimidine-4,6-diol structure
Product Name:2-Methoxypyrimidine-4,6-diol
CAS No:1758-98-1
MF:C5H6N2O3
MW:142.1127409935
MDL:MFCD00209660
CID:118054
PubChem ID:13754312
Update Time:2025-06-22

2-Methoxypyrimidine-4,6-diol Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxypyrimidine-4,6-diol
    • 4(3H)-Pyrimidinone,6-hydroxy-2-methoxy-
    • 4-hydroxy-2-methoxy-1H-pyrimidin-6-one
    • 4,6-Dihydroxy-2-MethoxypyiMidine
    • 2-Methoxy-4,6-dihydroxypyriMidine
    • 4,6-DIHYDROXY-2-METHOXYPYRIMIDINE
    • 4(1H)-PyriMidinone, 6-hydroxy-2-Methoxy-
    • 4(1H)-Pyrimidinone, 6-hydroxy-2-methoxy- (9CI)
    • DTXSID90548466
    • SB56701
    • INZGPQPOYOLJOW-UHFFFAOYSA-N
    • 2-methoxy-4,6-dihydroxypyrimidin
    • 4-hydroxy-2-methoxy-1H-pyrimidin-6-one;
    • 6-Hydroxy-2-methoxypyrimidin-4(3H)-one
    • 2-Methoxypyrimidine-4 pound not6-diol
    • AM84620
    • 4(3H)-Pyrimidinone, 6-hydroxy-2-methoxy-
    • FT-0694687
    • 1758-98-1
    • MFCD00209660
    • A881546
    • DS-1253
    • SCHEMBL1285445
    • AKOS006272187
    • 2-methoxy-4,6-dihydroxy-pyrimidine
    • 6-Hydroxy-2-methoxy-4(3H)-pyrimidone
    • 2-Methoxy-pyrimidine-4,6-diol
    • DB-081784
    • 4,6-Dihydroxy-2-methoxypyrimidine;2-methoxy-4,6-dihydroxypyrimidine
    • MDL： MFCD00209660
    • Inchi： 1S/C5H6N2O3/c1-10-5-6-3(8)2-4(9)7-5/h2H,1H3,(H2,6,7,8,9)
    • InChI Key： INZGPQPOYOLJOW-UHFFFAOYSA-N
    • SMILES： O(C)C1=NC(=CC(N1)=O)O

Computed Properties

  • Exact Mass: 142.03800
  • Monoisotopic Mass: 142.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 70.9Ų

Experimental Properties

  • Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 193-195 ºC
  • Boiling Point: 394.2°C at 760 mmHg
  • Flash Point: 192.2°C
  • Refractive Index: 1.598
  • Solubility: Dissolution (63 g/l) (25 º C),
  • PSA: 75.47000
  • LogP: -0.10360

2-Methoxypyrimidine-4,6-diol Security Information

2-Methoxypyrimidine-4,6-diol Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methoxypyrimidine-4,6-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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 $ 50.00 2022-06-03
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50mg
 $ 65.00 2022-06-03
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Chemenu
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Apollo Scientific
OR906197-1g
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Apollo Scientific
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Apollo Scientific
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